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Compound of Interest

Compound Name: 2-Chloro-6-iodobenzaldehyde

CAS No.: 51738-07-9

Cat. No.: B1457149 Get Quote

Executive Summary
Effective disposal of 2-Chloro-6-iodobenzaldehyde requires strict adherence to halogenated

waste protocols.[1] Unlike standard organic waste, this compound contains both chlorine and

iodine substituents on an aromatic ring.[1] This specific halogenation pattern dictates that it

must not be commingled with general non-halogenated solvents or strong oxidizers due to the

risk of generating toxic acid gases (HCl, HI) and potential violent reactivity.[1]

This guide provides a self-validating workflow for the segregation, packaging, and final disposal

of this compound, ensuring compliance with RCRA standards and minimizing laboratory risk.

Chemical Identity & Physical Properties
Understanding the physical state is the first step in selecting the correct waste stream.[1]
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Parameter Data Operational Implication

Chemical Name 2-Chloro-6-iodobenzaldehyde
Primary identifier for waste

tags.

CAS Number 51738-07-9
Use for searching chemical

inventory systems.[1]

Physical State Solid (Crystalline powder)

Dispose via Solid Hazardous

Waste stream unless

dissolved.[1]

Melting Point
~36–40 °C (Estimate based on

analogs)

Store in cool areas; may melt

in hot waste storage rooms.[1]

Reactivity Light & Air Sensitive
Keep containers

opaque/wrapped in foil.[1]

Molecular Formula C₇H₄ClIO

High halogen content requires

specific incineration protocols.

[1]

Hazard Assessment & Risk Analysis
Before handling waste, you must understand the specific risks associated with this molecule.[1]

Health Hazards (GHS Classification)
H315 (Skin Irritation) / H319 (Eye Irritation): The aldehyde group, combined with halogen

substituents, makes this a potent irritant.[1] Direct contact can cause dermatitis or severe

eye damage.[1]

H301/H302 (Acute Toxicity): Harmful if swallowed.[1]

H335 (Respiratory Irritation): Dust or vapors (if heated) can irritate the upper respiratory

tract.[1]

Reactivity Hazards[1]
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Oxidation Sensitivity: Aldehydes oxidize to carboxylic acids.[1] In the presence of strong

oxidizers (e.g., Nitric Acid, Peroxides), this reaction can be exothermic and uncontrolled.[1]

Weak C-I Bond: The Carbon-Iodine bond is weaker than Carbon-Chlorine.[1] Exposure to

UV light can cleave this bond, generating radical species and free iodine (

), causing waste containers to discolor and pressurize over time.[1]

Disposal Workflow
The following decision logic ensures the material enters the correct waste stream.

Decision Matrix (DOT Visualization)
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Waste Generation:
2-Chloro-6-iodobenzaldehyde

Is the waste Solid or Liquid?

Solid / Pure Substance

Solid

Dissolved in Solvent

Liquid/Solution

Container: Wide-Mouth HDPE Jar
Label: 'Solid Hazardous Waste'

Tag Constituents:
1. 2-Chloro-6-iodobenzaldehyde

2. (Trace contaminants)

Final Disposal:
High-Temp Incineration

(RCRA Approved Facility)

Is the solvent Halogenated?

Container: Halogenated Waste Carboy
(e.g., DCM, Chloroform mixtures)

Yes (e.g., DCM)
CRITICAL STOP:

Do NOT mix with general organics.
Segregate into Halogenated Stream.

No (e.g., Acetone)

Re-classify as
Halogenated

Click to download full resolution via product page

Figure 1: Decision tree for determining the correct waste stream based on physical state and

solvent composition.[1]
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Detailed Procedural Guide
Scenario A: Disposal of Solid Waste
Applicability: Expired pure chemicals, contaminated weighing boats, filter papers, or solid

reaction byproducts.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Avoid glass

if possible to prevent breakage, but glass is chemically compatible.[1]

Segregation: Do not mix with solid oxidizers (e.g., permanganates, nitrates).[1]

Labeling:

Affix a hazardous waste tag immediately.[1][2]

Chemical Name: Write out "2-Chloro-6-iodobenzaldehyde" fully. Do not use

abbreviations or chemical structures.

Hazard Checkbox: Check "Toxic" and "Irritant".[1]

Storage: Screw the lid tight. If the solid is old and yellowing (iodine release), wrap the

container in aluminum foil to block light.[1]

Scenario B: Disposal of Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, or rotary evaporator traps.[1]

The "Halogenated" Rule: Because this molecule contains Chlorine and Iodine, the entire

solution is now Halogenated Waste, even if the solvent is Acetone or Methanol.[1]

Why? Halogenated waste requires higher incineration temperatures (>1100°C) to prevent

the formation of dioxins and to scrub acid gases (HCl, HI).[1] Putting this in a "Non-

Halogenated" drum (often used for fuel blending) is a violation of environmental

compliance and damages incinerator infrastructure.[1]

Container: Use a chemically resistant carboy (HDPE or fluorinated plastic).[1]

Compatibility Check:
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NO Strong Bases (NaOH, KOH): Can cause exothermic polymerization or hydrolysis.[1]

NO Strong Acids (Nitric, Sulfuric): Can generate toxic iodine vapors.[1]

Pouring: Use a funnel. Wear double nitrile gloves and safety goggles.[1] Perform all transfers

inside a fume hood.

Emergency Response Procedures
Spill Cleanup (Solid)[1]

Isolate: Evacuate the immediate area.

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] If dust is visible, use an N95 or

P100 respirator.[1]

Containment: Cover the spill with a damp paper towel to prevent dust generation.[1]

Cleanup: Scoop the material into a waste jar. Wipe the surface with a solvent (acetone or

ethanol) and place the wipes in the Solid Hazardous Waste container.[1]

Accidental Exposure[1]
Skin Contact: Brush off loose powder, then wash with soap and water for 15 minutes.[1]

Iodine compounds can stain skin; this is usually harmless but indicates exposure.[1]

Eye Contact: Flush immediately at an eyewash station for 15 minutes.[1] Seek medical

attention, as aldehydes can cause corneal damage.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Chloro-6-iodobenzaldehyde: Proper Disposal
Procedures & Safety Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1457149#2-chloro-6-iodobenzaldehyde-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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